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Compound of Interest

2-Acetyl-3-methylcyclohexane-1,4-
Compound Name: _
dione

Cat. No.: B068189

An In-depth Technical Guide to the Synthesis, Properties, and Biological Activities of 2-Acetyl-
cyclohexane-diones and Related Compounds

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct literature on 2-Acetyl-3-methylcyclohexane-1,4-dione is limited. This guide
provides a comprehensive review of closely related and structurally similar compounds to offer
predictive insights and a thorough understanding of this chemical class.

Introduction

Cyclohexane-dione scaffolds are prevalent in a variety of natural products and synthetic
compounds, exhibiting a wide range of biological activities. The addition of an acetyl group to
this core structure, as seen in 2-acetyl-cyclohexane-diones, can significantly influence their
chemical reactivity and biological function. These compounds and their derivatives have
garnered interest for their potential as herbicides, antimicrobial agents, and valuable
intermediates in organic synthesis. This document provides a detailed overview of the available
scientific literature on 2-acetyl-cyclohexane-diones and related structures, focusing on their
synthesis, chemical properties, and biological activities, with a particular emphasis on
guantitative data and experimental protocols.
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Physicochemical Properties of Cyclohexane-dione
Derivatives

A summary of the key physicochemical properties of various cyclohexane-dione derivatives is

presented below. This data is crucial for understanding the behavior of these compounds in

different experimental settings.

Molecular
Compound Molecular .
CAS Number Weight (g/mol  Notes
Name Formula |
A synthetic
2-Acetyl- quinoline
cyclohexane-1,3-  4056-73-9 CsH1003 154.16 derivative with
dione antimicrobial
properties.
2-Acetyl-5,5-
] Also known as 2-
dimethylcyclohex  1755-15-3 C10H1403 182.22 )
i Acetyldimedone.
ane-1,3-dione
2-Methyl-
cyclohexane-1,3-  1193-55-1 C7H1002 126.15
dione
2-Acetyl-3-
methylcyclohexa  Not Available CoH1402 Not Available
none
A valuable
Cyclohexane- starting product
637-88-7 CeHsO2 112.13

1,4-dione

for various

syntheses.

Synthesis Protocols

The synthesis of cyclohexane-dione derivatives often involves condensation and cyclization

reactions. Below are detailed experimental protocols for related compounds.
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General Synthesis of 2-Acyl-cyclohexane-1,3-diones

A common method for synthesizing 2-acyl-cyclohexane-1,3-diones involves the acylation of
cyclohexane-1,3-dione. While specific reaction conditions may vary, a general workflow is

outlined below.
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Caption: General workflow for the synthesis of 2-acyl-cyclohexane-1,3-diones.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b068189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Preparation of Cyclohexane-1,4-dione

Cyclohexane-1,4-dione can be prepared by the acid hydrolysis of its tetramethyl diketal, which
is obtained through the catalytic hydrogenation of p-benzoquinone tetramethyl diketal.

Step 1: Hydrogenation of p-benzoquinone tetramethyl diketal

» Reactants: p-benzoquinone tetramethyl diketal, hydrogen gas.
o Catalyst: Hydrogenation catalyst (e.g., Raney nickel).

e Medium: Basic medium (e.g., methanolic sodium hydroxide).
e Temperature: -10°C to +150°C.

e Procedure: The p-benzoquinone tetramethyl diketal is reduced with hydrogen in the
presence of the catalyst in a basic solvent. After the reaction, the catalyst is filtered off, and
the solvent is evaporated. The resulting crystalline mass is recrystallized from methanol to
yield cyclohexanedione-(1,4)-tetramethyl diketal.

Step 2: Acid Hydrolysis to Cyclohexane-1,4-dione

o Reactant: Cyclohexanedione-(1,4)-tetramethyl diketal.
e Reagent: Dilute sulfuric acid (e.g., 1 N H2S0a).

e Solvent: Methanol.

e Temperature: 40°C.

e Procedure: The diketal is suspended in methanol, and dilute sulfuric acid is added. The
mixture is stirred for several hours. Recrystallization from ethanol yields pure
cyclohexanedione-1,4-dione.

Biological Activity

Derivatives of 2-acetyl-cyclohexane-dione have shown notable biological activities, particularly
as herbicides and antimicrobial agents.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Herbicidal Activity: HPPD Inhibition

Several 2-acyl-cyclohexane-1,3-diones are known to act as herbicides by inhibiting the enzyme
p-hydroxyphenylpyruvate dioxygenase (HPPD). This enzyme is crucial for the biosynthesis of
plastoquinone, an essential cofactor in photosynthesis and carotenoid production.

The inhibitory activity is attributed to the ability of the 1,3-dione moiety to chelate the ferrous ion

in the active site of the HPPD enzyme.

Normal Pathway

4-Hydroxyphenylpyruvate Substrate HPPD Enzyme Catalysis Homogentisic Acid Plastoquinone Photosynthesis &
(HPP) Inhibition (Fe?* at active site) (HGA) Biosynthesis Carotenoid Synthesis

(Chelates Fe2*) -~

( )

Click to download full resolution via product page
Caption: Mechanism of HPPD inhibition by 2-acyl-cyclohexane-1,3-diones.

A study on a series of 2-acyl-cyclohexane-1,3-dione congeners revealed that the length of the
acyl side chain is critical for inhibitory activity, with an 11-carbon chain being optimal.

Compound Description ICso (app) (HM)

2-acyl-cyclohexane-1,3-dione
5d 0.18 £ 0.02
with a C11 alkyl side chain

Sulcotrione Commercial triketone herbicide  0.25 + 0.02

Antimicrobial Activity

2-Acetyl-cyclohexane-1,3-dione has demonstrated bacteriostatic properties against Gram-
positive bacteria such as Staphylococcus and Clostridium perfringens. However, it was not
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effective against Listeria monocytogenes or Gram-negative bacteria like Escherichia coli. The
mechanism of action is suggested to involve the chelation of metal ions like copper and zinc.

In a separate study, metal complexes of novel cyclohexane-1,3-dione ligands were synthesized
and screened for antibacterial activity. Some zinc and copper complexes showed enhanced
activity against E. coli, Enterococcus faecalis, Staphylococcus aureus, and Salmonella
typhimurium compared to the ligands alone.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and characterization of these
compounds. While a comprehensive dataset for the target molecule is unavailable, data for
related structures can be found in public databases.

e 1H NMR and 3C NMR: Spectra for 2-Acetyl-1,3-cyclohexanedione are available through
databases like PubChem, sourced from Sigma-Aldrich.

e IR Spectrum: The NIST WebBook contains the IR spectrum for 2-acetyl-5,5-dimethyl-1,3-
cyclohexanedione.

Conclusion

While direct research on 2-

 To cite this document: BenchChem. [2-Acetyl-3-methylcyclohexane-1,4-dione review of
literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068189#2-acetyl-3-methylcyclohexane-1-4-dione-
review-of-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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